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Compound of Interest

Compound Name: 4-Iodocyclohexanamine

Cat. No.: B15232650 Get Quote

Technical Guide: Physicochemical
Characterization of 4-Iodocyclohexanamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the current understanding of the physical properties of 4-
Iodocyclohexanamine, with a specific focus on its melting and boiling points. Due to the

limited availability of experimental data in public databases for this specific compound, this

document also provides detailed, standardized experimental protocols for the determination of

these critical physicochemical parameters.

Physical Properties of 4-Iodocyclohexanamine and
its Hydrochloride Salt
An extensive search of chemical databases and supplier information reveals that the specific

melting and boiling points for 4-Iodocyclohexanamine and its more common salt, 4-
Iodocyclohexanamine hydrochloride (CAS: 1353965-61-3), are not well-documented in

publicly available literature.[1][2][3][4][5] This indicates a data gap for this particular molecule

and underscores the necessity for empirical determination in a laboratory setting.

Table 1: Summary of Available Physical Property Data
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Property
4-
Iodocyclohexanami
ne

4-
Iodocyclohexanami
ne Hydrochloride

Data Source

Melting Point Data not available Data not available [1][2]

Boiling Point Data not available Data not available [1][2]

The absence of this data necessitates that researchers determine these values experimentally

to ensure the purity and proper handling of the compound in research and development

settings.

Experimental Protocols for a Comprehensive
Analysis
The following sections detail standardized methodologies for the accurate determination of the

melting and boiling points of organic compounds such as 4-Iodocyclohexanamine.

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity. Pure crystalline

compounds typically exhibit a sharp melting point, melting completely over a narrow

temperature range of 0.5-1°C.[6] Impurities tend to lower and broaden the melting range.[7]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of the finely powdered, dry sample of 4-
Iodocyclohexanamine is packed into a capillary tube, sealed at one end, to a height of 1-2

mm.[6] The tube is then tapped gently to compact the sample at the bottom.[8]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[6]

Approximate Melting Point Determination: A preliminary, rapid heating is performed to

determine an approximate melting range.[7]
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Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is

then heated at a slower rate, typically 1-2°C per minute, starting from a temperature about

10-15°C below the approximate melting point.[8]

Data Recording: The temperature at which the first droplet of liquid appears (T1) and the

temperature at which the entire sample becomes liquid (T2) are recorded. The melting range

is reported as T1-T2.[6]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6][9] It is a characteristic physical property that provides

information about the volatility and intermolecular forces of a compound.[10][11]

Methodology: Thiele Tube Method

Sample Preparation: A small volume (less than 0.5 mL) of liquid 4-Iodocyclohexanamine is

placed in a small test tube.[12] A capillary tube, sealed at one end, is inverted and placed

into the test tube with the open end submerged in the liquid.[9][12]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil) to ensure uniform heating.

[9][12]

Heating: The side arm of the Thiele tube is gently and continuously heated.[12] As the

temperature rises, a stream of bubbles will emerge from the inverted capillary tube.[12]

Heating should continue until a vigorous and continuous stream of bubbles is observed.

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.[9][12]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the physicochemical characterization

of a compound with unknown physical properties, such as 4-Iodocyclohexanamine.
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Figure 1: Workflow for Physical Property Determination
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Caption: Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Iodocyclohexanamine hydrochloride [myskinrecipes.com]

2. 4-Iodocyclohexanamine hydrochloride [myskinrecipes.com]

3. 4-Iodocyclohexanamine hydrochloride | CAS 1353965-61-3 | Chemical-Suppliers
[chemical-suppliers.eu]

4. 4-Iodocyclohexanamine hydrochloride | C6H13ClIN | CID 66569198 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Chemical-Suppliers | Product Search [chemical-suppliers.eu]

6. alnoor.edu.iq [alnoor.edu.iq]

7. SSERC | Melting point determination [sserc.org.uk]

8. jan.ucc.nau.edu [jan.ucc.nau.edu]

9. vijaynazare.weebly.com [vijaynazare.weebly.com]

10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

11. cmst.eu [cmst.eu]

12. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physical properties like melting and boiling point of 4-
Iodocyclohexanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232650#physical-properties-like-melting-and-
boiling-point-of-4-iodocyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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